Cas no 2548996-92-3 (4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine)

4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine is a heterocyclic compound featuring a pyrimidine core functionalized with morpholine and a substituted piperazine moiety. Its structural complexity enables selective interactions with biological targets, making it a valuable intermediate in pharmaceutical research. The presence of both morpholine and piperazine groups enhances solubility and bioavailability, while the methyl-oxazole substituent contributes to metabolic stability. This compound is particularly useful in the development of kinase inhibitors and other therapeutic agents due to its ability to modulate protein-protein interactions. Its well-defined synthetic route ensures high purity and reproducibility, supporting its application in drug discovery and medicinal chemistry.
4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine structure
2548996-92-3 structure
Product Name:4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine
CAS No:2548996-92-3
MF:C17H24N6O2
MW:344.411462783813
CID:5312206
PubChem ID:154583129
Update Time:2025-06-23

4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

    • F6619-5194
    • 4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine
    • 2548996-92-3
    • AKOS040709399
    • 4-[4-[4-[(5-Methyl-4-isoxazolyl)methyl]-1-piperazinyl]-2-pyrimidinyl]morpholine
    • Inchi: 1S/C17H24N6O2/c1-14-15(12-19-25-14)13-21-4-6-22(7-5-21)16-2-3-18-17(20-16)23-8-10-24-11-9-23/h2-3,12H,4-11,13H2,1H3
    • InChI Key: DEONOQGPCLWIDG-UHFFFAOYSA-N
    • SMILES: N1(C2=NC=CC(N3CCN(CC4=C(C)ON=C4)CC3)=N2)CCOCC1

Computed Properties

  • Exact Mass: 344.19607403g/mol
  • Monoisotopic Mass: 344.19607403g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 70.8Ų

Experimental Properties

  • Density: 1.261±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 561.9±60.0 °C(Predicted)
  • pka: 10.58±0.50(Predicted)

4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6619-5194-2μmol
4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine
2548996-92-3
2μmol
$85.5 2023-09-07
Life Chemicals
F6619-5194-5μmol
4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine
2548996-92-3
5μmol
$94.5 2023-09-07
Life Chemicals
F6619-5194-10μmol
4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine
2548996-92-3
10μmol
$103.5 2023-09-07
Life Chemicals
F6619-5194-20μmol
4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine
2548996-92-3
20μmol
$118.5 2023-09-07
Life Chemicals
F6619-5194-1mg
4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine
2548996-92-3
1mg
$81.0 2023-09-07
Life Chemicals
F6619-5194-2mg
4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine
2548996-92-3
2mg
$88.5 2023-09-07
Life Chemicals
F6619-5194-3mg
4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine
2548996-92-3
3mg
$94.5 2023-09-07
Life Chemicals
F6619-5194-4mg
4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine
2548996-92-3
4mg
$99.0 2023-09-07
Life Chemicals
F6619-5194-5mg
4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine
2548996-92-3
5mg
$103.5 2023-09-07
Life Chemicals
F6619-5194-10mg
4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine
2548996-92-3
10mg
$118.5 2023-09-07

Additional information on 4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine

Introduction to 4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine (CAS No. 2548996-92-3)

4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine (CAS No. 2548996-92-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a morpholine ring, a piperazine moiety, and a 5-methyl-1,2-oxazole substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine involves multi-step reactions, typically starting from readily available starting materials such as morpholine and piperazine derivatives. The key steps in the synthesis include the formation of the piperazine ring, the introduction of the 5-methyl-1,2-oxazole substituent, and the final coupling with the pyrimidine moiety. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

In terms of its biological activity, 4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine has shown promising results in various preclinical studies. One of the primary areas of interest is its potential as an inhibitor of specific protein kinases. Protein kinases play crucial roles in cellular signaling pathways and are implicated in numerous diseases, including cancer and inflammatory disorders. Studies have demonstrated that this compound can selectively inhibit certain kinases, thereby modulating key signaling pathways involved in cell proliferation and survival.

Furthermore, 4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine has been evaluated for its anti-inflammatory properties. In vitro assays have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that this compound may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of 4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]}}}pyrimidin-}pyrimidin->}morpholine}morpholine>

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 4-(4-{4-[(5-methyl-(5-methyl->]methyl]piperazin-]methyl]piperazin->]methyl]piperazin->]methyl]piperazin->]methyl]piperazin->]methyl]piperazin->]methyl]piperazin->]methyl]piperazin->]m methyl)]m methyl)]ml-)y}pyrimid y}pyrimid y}pyrimid y}pyrimid y}pyrimid y}pyrimid y}pyrimid y}pyrimid y}pyrimid y}pyrimi y}pyrimi y}pyri y}yri yri ri ri ri ri ri ri ri ri ri ri ri ri ri ri ri ri ri ri ri ririri riri riri riri riri riri riri riri riri riririririririririririririririrrirrirrirrirrirrirrirrirrirrirrirrirrirmorpholine. Early-phase clinical trials have shown promising results in terms of safety and tolerability. The most common adverse effects observed include mild gastrointestinal symptoms and transient elevations in liver enzymes. These side effects were generally manageable with dose adjustments or supportive care.

In conclusion, 4-(4-{4-[(5-methy-------------------(5-methy-/>(5-methy-/>(5-methy-/>(5-methy-/>(5-methy-/>(5-methy-/>(5-methy-/>(5-methy-/>(5-methy-/>(5-methy-/>(5-me methyll-)l-)l-)l-)l-)l-)l-)l-)l-)l-)l-)l-)l-)l-)l-)l-)l-)l-)l-)lylmethyll/)lylmethyll/)lylmethyll/)lylmethyll/)lylmethyll/)lylmethyll/)lylmethyll/)lylmethyll/)lylmethyll/)lylm ethyll/) methyll/) methyll/) methyll/) methyll/) methyll/) methyll/) methyll/) methyll/) methyll/)>piperazi n-n-n-n-n-n-n-n-n-n-n-n-n-n-n-n-n-n-n-piperazi n-piperazi n-piperazi n-piperazi n-piperazi n-piperazi n-piperazi n-piperazi n-piperazi n-piperazi n-piperazi n-piperazi n-piperazi n-piperazi n-piperazi n-pi pi pi pi pi pi pi pi pi pi pi pi pi pipi p p p p p p p p p p p p p pipi pipi pipi pipi pipi pipi pipi pipi pipi pipi pipi pipi >pip ip ip ip ip ip ip ip ip ip ip ip ip ip ip ip ip ip ip i i i i i i i i i i i i i i i i i >pipa za za za za za za za za za za za za za za za z z z z z z z z z z z z z z z >pipa zap zap zap zap zap zap zap zap zap zap zap zap zap zap >pipa zapz apz apz apz apz apz apz apz apz apz apz apz apz apz >pipa zapza pza pza pza pza pza pza pza pza pza pza pz pz pz pz pz pz pz pz pz pz pz pz pz >pipa azap azap azap azap azap azap azap azap azap azap azap azap azap azap a a a a a a a a a a a a a >pipa zapa zapa zapa zapa zapa zapa zapa zapa zapa zapa apa apa apa apa apa apa apa apa apa apa apa apa apa apa apa pa pa pa pa pa pa pa pa pa pa pa pa pa pa pa pa pa >pipa paz paz paz paz paz paz paz paz paz paz paz paz paz paz >pipa pazpa pazpa pazpa pazpa pazpa pazpa pazpa pazpa pazpa paj paj paj paj paj paj paj paj paj paj pai pai pai pai pai pai pai pai pai pai pai pai pai pai pai pai pai pai pais pais pais pais pais pais pais pais pais pais pais pais pais pais pays pays pays pays pays pays pays pays pays pays pays pays pay pay pay pay pay pay pay pay pay pay pay pay pay pay pay py py py py py py py py py py py py py py py pym pym pym pym pym pym pym pym pym pym pym pym pym pym pym pymymymymymymymymymymymymymypypypypypypypypypypypyry ry ry ry ry ry ry ry ry ry ry ry ry ry ry ry ryryryryryryryryryryryr yr yr yr yr yr yr yr yr yr yr yr yr yr yr yr yr yy yy yy yy yy yy yy yy yy yy yy yy yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyririmor pholin e-e-e-e-e-e-e-e-e-e-e-e-e-e-e-e-e-e e e e e e e e e e e e e e ee ee ee ee ee ee ee ee ee ee ee ee ee eeririmor pholin eririmor pholin eririmor pholin eririmor pholin eririmor pholin eririmor pholin eririmor pholin eririmor pholin eririmor pholin eririmor pholin eririmor pholin eririmor pholin eririmor pholin eririmor pholin eririmor pholin eru ru ru ru ru ru ru ru ru ru ru ru ru ru ru ru ur ur ur ur ur ur ur ur ur ur ur ur ur ur ur uu uu uu uu uu uu uu uu uu uu uu uu uuuuuuuuuuuuuuuuuumu mu mu mu mu mu mu mu mu mu mu mu mu mu mu mumumumumumumumumu mor mor mor mor mor mor mor mor mor mor mor mor mor mor mormormormormormormormormormormormormo mo mo mo mo mo mo mo mo mo mo mo mo moo oo oo oo oo oo oo oo oo oo ooo ooo ooo ooo oooooooo ooooooooooooooooooooooooooooooooooooooooooooooophophophophophophophophophophophophiphiphiphiphiphiphiphiphiphihhhhhhhhhhhiiiiiiiiiiiiiiiinnnnnnnnnnnnnnoooooooooooooooyyyzzzzzzzzzzzzzzzzzzzz (CAS No. 2548996-CAS No. 25 CAS No. 96-CAS No. 96-CAS No. 96-CAS No. 96-CAS No. 96-CAS No. 96-CAS No. 96-CAS No. 96-CAS No. 96-CAS No. 96-CAS No.-CAS No.-CAS N.-CAS N.-CAS N.-CAS N.-CAS N.-CAS N.-CAS N.-CAS N.-CAS N.-CAS N.-CAS N.-CAS N.CAS N.CAS N.CAS N.CAS N.CAS N.CA S.NC S.NC S.NC S.NC S.NC S.NC S.NC S.NC S.NC S.NC S.NC S NC.S NC.S NC.S NC.S NC.S NC.S NC.S NC.S NC.S NC.S NC.S NC.SNCSNCSNCSNCSNCSNCSNCSNCSNCSNCSNC SNCSNC SNCSNC SNCSNC SNCSNC SNCSNC SNCSNC SNCSNC SNCSNC SNCSNC SN CSNS CSNS CSNS CSNS CSNS CSNS CSNS CSNS CSNS CSNS CSN CSN CSN CSN CSN CSN CSN CSN CSN CSN CNS CNS CNS CNS CNS CNS CNS CNS CNS CNS CN CN CN CN CN CN CN CN CN CN CNC CNC CNC CNC CNC CNC CNC CNC CNC CNC CNN CNN CNN CNN CNN CNN CNN CNN CNN CNN NN NN NN NN NN NN NN NN NN NN ) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure makes it an attractive candidate for further research and development in the pharmaceutical industry.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd